Cas no 105807-83-8 (7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one)

7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one structure
105807-83-8 structure
Product Name:7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
CAS No:105807-83-8
Molecular Formula:C10H12N2O2
Molecular Weight:192.2145
MDL:MFCD11048439
CID:98443
PubChem ID:13665546

7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Properties

Names and Identifiers

    • 7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one
    • 2H-1,4-Benzoxazin-3(4H)-one, 7-amino-2,2-dimethyl-
    • 6-Amino-2,2-Dimethyl-2H-Benzo[B][1,4]Oxazin-3(4H)-One
    • 7-Amino-2,2-dimethyl-2H-benzo-[b][1,4]oxazin-3(4H)-one
    • 7-amino-2,2-dimethyl-4H-1,4-benzoxazin-3-one
    • 7-Amino-2,2-dimethyl-4H-benzo[1,4]oxazin-3-one
    • 7-amino-2,2-dimethyl-2H-1,4-benzoxazin-3(4H)-one
    • 7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)
    • 7-AMINO-2,2-DIMETHYL-3,4-DIHYDRO-2H-1,4-BENZOXAZIN-3-ONE
    • UXMAGPQBCODAEJ-UHFFFAOYSA-N
    • FCH887741
    • AB63037
    • B
    • FT-0654235
    • DS-10697
    • 105807-83-8
    • 7-amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one
    • 7-AMINO-2,2-DIMETHYL-2H-BENZO[1,4]OXAZIN-3(4H)-ONE
    • SCHEMBL755992
    • 7-Amino-2 pound not2-dimethyl-2H-benzo[b][1 pound not4]oxazin-3(4H)-one
    • MFCD11048439
    • CS-0028251
    • A2006
    • DTXSID00546175
    • SY065549
    • 7-AMINO-2,2-DIMETHYL-2H-1,4-BENZOXAZIN-3(4H)-ONE
    • AKOS006307874
    • Ethyl3-oxo-3-(2,3,4-trichlorophenyl)propanoate
    • J-518214
    • 2H-1,4-BENZOXAZIN-3(4H)-ONE, 7-AMINO-2,2-DIMETHYL-
    • ALBB-018376
    • DB-012329
    • MDL: MFCD11048439
    • InChIKey: UXMAGPQBCODAEJ-UHFFFAOYSA-N
    • Inchi: 1S/C10H12N2O2/c1-10(2)9(13)12-7-4-3-6(11)5-8(7)14-10/h3-5H,11H2,1-2H3,(H,12,13)
    • SMILES: O1C2C([H])=C(C([H])=C([H])C=2N([H])C(C1(C([H])([H])[H])C([H])([H])[H])=O)N([H])[H]

Computed Properties

  • Exact Mass: 192.09000
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 192.089877630g/mol
  • Heavy Atom Count: 14
  • Complexity: 253
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.8
  • Topological Polar Surface Area: 64.4

Experimental Properties

  • LogP: 2.09750
  • PSA: 64.35000
  • Refractive Index: 1.567
  • Boiling Point: 401.0±45.0 °C at 760 mmHg
  • Melting Point: No data available
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C
  • Flash Point: 196.3±28.7 °C
  • Color/Form: No data avaiable
  • Density: 1.2±0.1 g/cm3

7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Security Information

7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P008SCB-250mg
7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one
105807-83-8 98%
250mg
$10.00 2025-02-24
A2B Chem LLC
AE09179-250mg
7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one
105807-83-8 98%
250mg
$10.00 2024-04-20
Aaron
AR008SKN-100mg
7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one
105807-83-8 98%
100mg
$5.00 2025-01-23
abcr
AB410872-250mg
7-Amino-2,2-dimethyl-2H-1,4-benzoxazin-3(4H)-one; .
105807-83-8
250mg
€83.40
Advanced ChemBlocks
A-573-5g
7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one
105807-83-8 95%
5g
$195
Alichem
A019064739-5g
7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one
105807-83-8 98%
5g
$213.91 2023-09-04
Ambeed
A167186-100mg
7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one
105807-83-8 98%
100mg
$8.0
Apollo Scientific
OR321360-1g
7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one
105807-83-8 97%
1g
£58.00 2025-02-20
Chemenu
CM152469-5g
7-Amino-2,2-dimethyl-2H-benzo-[b][1,4]oxazin-3(4H)-one
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eNovation Chemicals LLC
Y0981503-25g
7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one
105807-83-8 95%
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$720 2022-05-24

7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Synthesis

7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:105807-83-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:105807-83-8)7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
A2006
Purity:99%
Quantity:25g
Price($):406.0